N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H16N4O5/c1-24-11-4-6-12(7-5-11)25-10-14-20-15(26-21-14)9-19-17(23)13-3-2-8-18-16(13)22/h2-8H,9-10H2,1H3,(H,18,22)(H,19,23)
• InChI Key: QHMYNGWLLZKMKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)C3=CC=CNC3=O
• Molecular Formula: C17H16N4O5
• Molecular Weight: 356.33 g/mol

Description

The compound contains several functional groups including a methoxy group, an oxadiazole ring, and a dihydropyridine ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through nucleophilic substitution reactions or amidation reactions.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. The oxadiazole ring, for example, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. Unfortunately, this information is not available for this compound.

Scientific Research Applications

Chemistry Research

. Schiff bases are versatile ligands that form coordination complexes with metal ions. These complexes find use in catalysis, materials science, and biological studies. Investigating the coordination chemistry of this compound could lead to novel materials or catalysts.

Beta-Adrenoceptor Blocking Agent

. Beta blockers are commonly used in cardiovascular medicine to manage conditions like hypertension, arrhythmias, and heart failure. Further studies could explore its efficacy, selectivity, and potential therapeutic applications.

Mechanism of Action

Target of Action

Similar compounds have been associated with the activation ofPeroxisome Proliferator-Activated Receptors (PPARs) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes .

Mode of Action

This binding influences the transcription of various genes, including those involved in lipid metabolism, inflammation, and cell proliferation .

Biochemical Pathways

The activation of PPARs affects several biochemical pathways. For instance, PPARα activation is known to increase β-oxidation of fatty acids and reduce blood lipid levels, such as low-density lipoprotein (LDL) cholesterol and very low-density lipoprotein (VLDL) cholesterol . It also increases high-density lipoprotein (HDL) cholesterol and suppresses the expression of VCAM-1, a cell adhesion factor in blood vessels .

Result of Action

The activation of PPARs by compounds like this one can have several molecular and cellular effects. For example, the increase in β-oxidation of fatty acids can lead to a decrease in the blood triglyceride level in mammals . The reduction in blood lipids and the increase in HDL cholesterol can potentially lead to a decrease in the risk of cardiovascular diseases .

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound. While a specific safety data sheet for this compound is not available, compounds with similar structures can cause skin and eye irritation and may be harmful if swallowed.

Future Directions

The potential applications of a compound are often determined by its biological activity. While specific information on this compound is not available, compounds with similar structures have been studied for their antimicrobial, anti-biofilm, and antioxidant activities.